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Compound of Interest

Compound Name: 3,4,5-Triacetoxybenzoic acid

Cat. No.: B1295088 Get Quote

The following table summarizes the half-maximal inhibitory concentration (IC50) values for

various benzoic acid derivatives against a range of cancer cell lines. The IC50 value represents

the concentration of a compound required to inhibit the growth of 50% of the cell population

and is a standard measure of cytotoxicity.
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Benzoic
Acid
Derivative

Cancer Cell
Line

Cancer
Type

IC50 Value
Exposure
Time

Citation

Gallic Acid SMMC-7721
Hepatocellula

r Carcinoma

22.1 ± 1.4

µg/mL
48 h [1]

HepG2
Hepatocellula

r Carcinoma

28.5 ± 1.6

µg/mL
48 h [1]

Jurkat (C121)
Lymphoblasti

c Leukemia
60.3 ± 1.6 µM 24 h [2]

Jurkat (C121)
Lymphoblasti

c Leukemia
50.9 ± 1.5 µM 48 h [2]

Jurkat (C121)
Lymphoblasti

c Leukemia
30.9 ± 2.8 µM 72 h [2]

MDA-MB-231
Breast

Cancer
~50 µM 48 h [3]

A375 Melanoma 50 µg/ml 24 h [4]

MDA-MB-231
Breast

Cancer
25 µg/ml 24 h [4]

Vanillic Acid LN229 Glioblastoma ~98 µM 48 h [5]

Syringic Acid AGS
Gastric

Cancer
~30 µg/mL 24 h [6]

K562 Leukemia 96.92 µg/mL 24 h [7]

SCC131

Oral

Squamous

Cell

Carcinoma

25 µM 24 h [8]

Protocatechui

c Acid
A549 Lung Cancer 2-8 µM Not Specified [9]

Calu-6 Lung Cancer 2-8 µM Not Specified [9]
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H3255 Lung Cancer 2-8 µM Not Specified [9]

Salicylic Acid Hs578T
Breast

Cancer
4.28 mM Not Specified [10]

MCF-7
Breast

Cancer
2.54 mM Not Specified [10]

MDA-MB-231
Breast

Cancer
3.65 mM Not Specified [10]

T-47D
Breast

Cancer
3.82 mM Not Specified [10]

A549 Lung Cancer 6.0 mM Not Specified [10]

CaCo-2

Colorectal

Adenocarcino

ma

~5-7 mM 24 h [11]

Aspirin A2780
Ovarian

Cancer
1.27 mM Not Specified [10]

Caov-3
Ovarian

Cancer
2.05 mM Not Specified [10]

SK-OV-3
Ovarian

Cancer
1.54 mM Not Specified [10]

Diflunisal PC-3
Prostate

Cancer

11.7 - 41.8

µM
Not Specified [10]

Experimental Protocols
Detailed methodologies for the key cytotoxicity experiments cited in this guide are provided

below.

Experimental Workflow for In Vitro Cytotoxicity Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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